Cas no 1806316-86-8 (6-Hydroxy-2-nitropyridine-3-acetonitrile)
6-Hydroxy-2-nitropyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-2-nitropyridine-3-acetonitrile
-
- Inchi: 1S/C7H5N3O3/c8-4-3-5-1-2-6(11)9-7(5)10(12)13/h1-2H,3H2,(H,9,11)
- InChI Key: PPRPVPNAIOTYIZ-UHFFFAOYSA-N
- SMILES: O=C1C=CC(CC#N)=C([N+](=O)[O-])N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 366
- XLogP3: -0.5
- Topological Polar Surface Area: 98.7
6-Hydroxy-2-nitropyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003573-250mg |
6-Hydroxy-2-nitropyridine-3-acetonitrile |
1806316-86-8 | 95% | 250mg |
$970.20 | 2022-03-31 | |
| Alichem | A029003573-500mg |
6-Hydroxy-2-nitropyridine-3-acetonitrile |
1806316-86-8 | 95% | 500mg |
$1,634.45 | 2022-03-31 | |
| Alichem | A029003573-1g |
6-Hydroxy-2-nitropyridine-3-acetonitrile |
1806316-86-8 | 95% | 1g |
$2,866.05 | 2022-03-31 |
6-Hydroxy-2-nitropyridine-3-acetonitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 6-Hydroxy-2-nitropyridine-3-acetonitrile
Recent Advances in the Study of 6-Hydroxy-2-nitropyridine-3-acetonitrile (CAS: 1806316-86-8) in Chemical Biology and Pharmaceutical Research
6-Hydroxy-2-nitropyridine-3-acetonitrile (CAS: 1806316-86-8) is a nitropyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and hydroxy functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's structural features make it an attractive scaffold for designing novel therapeutic agents with improved efficacy and selectivity.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-Hydroxy-2-nitropyridine-3-acetonitrile in the synthesis of selective kinase inhibitors. The researchers utilized a structure-activity relationship (SAR) approach to modify the compound's core structure, resulting in derivatives with enhanced binding affinity for specific kinase targets. The study highlighted the compound's potential as a starting material for developing next-generation anticancer drugs, with several derivatives showing promising activity against resistant cancer cell lines.
In addition to its applications in oncology, 6-Hydroxy-2-nitropyridine-3-acetonitrile has been explored for its antimicrobial properties. A recent preprint on bioRxiv detailed its incorporation into novel antibacterial agents targeting multidrug-resistant Gram-negative bacteria. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects against bacterial efflux pumps, a common mechanism of antibiotic resistance. These findings suggest that 6-Hydroxy-2-nitropyridine-3-acetonitrile could play a pivotal role in addressing the global challenge of antimicrobial resistance.
Another area of active research involves the use of 6-Hydroxy-2-nitropyridine-3-acetonitrile as a fluorescent probe for bioimaging applications. A 2024 publication in Chemical Communications reported the development of a nitropyridine-based fluorescent tag derived from this compound, which exhibited excellent photostability and cell permeability. This innovation opens new avenues for real-time monitoring of cellular processes, particularly in studying drug-target interactions and intracellular signaling pathways.
The synthetic accessibility of 6-Hydroxy-2-nitropyridine-3-acetonitrile has also been a focus of recent investigations. A team from MIT developed a novel, one-pot synthesis method that significantly improves the yield and purity of the compound while reducing environmental impact. This advancement, published in Green Chemistry, addresses previous challenges in large-scale production and could facilitate broader adoption of this valuable intermediate in pharmaceutical manufacturing.
Looking ahead, researchers are exploring the potential of 6-Hydroxy-2-nitropyridine-3-acetonitrile in emerging fields such as PROTAC (Proteolysis Targeting Chimeras) technology and covalent inhibitor design. Preliminary results from several laboratories indicate that the compound's reactive nitropyridine moiety can be effectively harnessed for targeted protein degradation strategies. These developments position 6-Hydroxy-2-nitropyridine-3-acetonitrile as a molecule of growing importance in modern drug discovery paradigms.
1806316-86-8 (6-Hydroxy-2-nitropyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)